Cas no 66903-21-7 (4,6-DINITRO-ORTHO-OXYDIPHENYL)
4,6-DINITRO-ORTHO-OXYDIPHENYL structure
Product Name:4,6-DINITRO-ORTHO-OXYDIPHENYL
4,6-DINITRO-ORTHO-OXYDIPHENYL Chemical and Physical Properties
Names and Identifiers
-
- 4,6-DINITRO-ORTHO-OXYDIPHENYL
- 3,5-dinitro-2-phenylphenol
- Dinitro-oxydiphenyl [French]
- Dinitro-oxydiphenyl
- 66903-21-7
- DTXSID20217052
- Dinitro-4,6 o-oxydiphenyl
- 2-BIPHENYLOL, 4,6-DINITRO-
- Dinitro-4,6 o-oxydiphenyl [French]
-
- Inchi: 1S/C12H8N2O5/c15-11-7-9(13(16)17)6-10(14(18)19)12(11)8-4-2-1-3-5-8/h1-7,15H
- InChI Key: OSOFRXFHWWCPBD-UHFFFAOYSA-N
- SMILES: OC1=CC(=CC(=C1C1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 260.04334
- Monoisotopic Mass: 260.043321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- XLogP3: 2.9
Experimental Properties
- Density: 1.471
- Boiling Point: 402.4°C at 760 mmHg
- Flash Point: 171.8°C
- Refractive Index: 1.666
- PSA: 106.51
4,6-DINITRO-ORTHO-OXYDIPHENYL Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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